Cas no 64661-04-7 (Hexanedioic acid, 2,5-dicyano-, diethyl ester)

Hexanedioic acid, 2,5-dicyano-, diethyl ester structure
64661-04-7 structure
Product Name:Hexanedioic acid, 2,5-dicyano-, diethyl ester
CAS No:64661-04-7
MF:C12H16N2O4
MW:252.266443252563
CID:389612
PubChem ID:71371495
Update Time:2025-04-19

Hexanedioic acid, 2,5-dicyano-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid, 2,5-dicyano-, diethyl ester
    • diethyl 2,5-dicyanohexanedioate
    • 64661-04-7
    • DTXSID10794428
    • Inchi: 1S/C12H16N2O4/c1-3-17-11(15)9(7-13)5-6-10(8-14)12(16)18-4-2/h9-10H,3-6H2,1-2H3
    • InChI Key: IOCKJOYZZOTSPA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)CCC(C#N)C(=O)OCC)=O

Computed Properties

  • Exact Mass: 252.11100700g/mol
  • Monoisotopic Mass: 252.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 100Ų
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